Cas no 1514112-01-6 (2-Methyl-2-azaspiro[4.5]decan-4-amine)

• Product Name: 2-Methyl-2-azaspiro[4.5]decan-4-amine
• CAS No: 1514112-01-6
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 5747050
• PubChem ID: 83480902
• Update Time: 2025-11-01

2-Methyl-2-azaspiro[4.5]decan-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-739087
• 1514112-01-6
• 2-Methyl-2-azaspiro[4.5]decan-4-amine
• AKOS023203071
• 2-Azaspiro[4.5]decan-4-amine, 2-methyl-

• Inchi： 1S/C10H20N2/c1-12-7-9(11)10(8-12)5-3-2-4-6-10/h9H,2-8,11H2,1H3
• InChI Key： NWONIFCNBNSQPR-UHFFFAOYSA-N
• SMILES： N1(C)CC(C2(CCCCC2)C1)N

Computed Properties

• Exact Mass: 168.162648646g/mol
• Monoisotopic Mass: 168.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 212.1±8.0 °C(Predicted)
• pka: 10.52±0.20(Predicted)

Additional information on 2-Methyl-2-azaspiro[4.5]decan-4-amine

2-Methyl-2-azaspiro[4.5]decan-4-amine: A Comprehensive Overview

2-Methyl-2-azaspiro[4.5]decan-4-amine (CAS No. 1514112-01-6) is a complex organic compound with a unique spirocyclic structure, making it an intriguing subject for both academic and industrial research. This compound belongs to the class of azaspiro compounds, which are known for their diverse applications in drug design, materials science, and catalysis. The spiro[4.5]decan core of the molecule is characterized by two fused rings—a four-membered and a five-membered ring—connected at a single atom, creating a rigid and strained structure that can influence its chemical reactivity and biological activity.

The methyl group attached to the nitrogen atom in the spiro system adds further complexity to the molecule's structure, potentially affecting its electronic properties and steric interactions. Recent studies have highlighted the importance of such structural features in modulating the compound's behavior in various chemical environments. For instance, researchers have explored the role of the methyl group in stabilizing certain conformations or enhancing specific reactivity patterns, which could be crucial for its application in medicinal chemistry.

From a synthetic standpoint, 2-Methyl-2-azaspiro[4.5]decan-4-amine can be synthesized through various routes, including cyclization reactions of appropriately substituted diamines or through ring-closing metathesis techniques. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale production and research purposes.

One of the most promising areas of application for this compound is in drug design. The spirocyclic structure provides a rigid framework that can be exploited to create molecules with high bioavailability and selectivity. Recent advancements in computational chemistry have enabled researchers to model the binding interactions of 2-Methyl-2-azaspiro[4.5]decan-4-amine with various biological targets, such as enzymes and receptors, offering insights into its potential therapeutic applications.

In addition to its pharmacological relevance, 2-Methyl-2-azaspiro[4.5]decan-4-amine has shown potential in materials science as a building block for constructing advanced materials with tailored properties. Its ability to form hydrogen bonds and participate in supramolecular assemblies makes it a valuable component in the design of self-assembled structures and functional materials.

Recent studies have also explored the catalytic properties of this compound, particularly in asymmetric synthesis and organocatalysis. The nitrogen atom's lone pair and the molecule's chiral environment make it an attractive candidate for catalyzing various organic transformations, including amine alkylation and enantioselective reductions.

In conclusion, 2-Methyl-2-azaspiro[4.5]decan-4-amie (CAS No. 1514112-01-) is a versatile compound with a rich structural framework that opens up numerous possibilities for innovation across multiple disciplines. Its unique properties continue to inspire researchers to explore new avenues for its application, ensuring its relevance in both academic and industrial settings for years to come.